Cas no 108562-70-5 (Benzenamine,2,6-diethyl-N-hydroxy-)

• Product name: Benzenamine,2,6-diethyl-N-hydroxy-
• CAS No: 108562-70-5
• MF: C₁₀H₁₅NO
• MW: 165.2322
• CID: 213230
• PubChem ID: 183993

Benzenamine,2,6-diethyl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-diethyl-N-hydroxy-
• 2,6-Diethyl-N-hydroxyaniline
• N-(2,6-diethylphenyl)hydroxylamine
• DTXSID40148591
• 108562-70-5
• Benzenamine, 2,6-diethyl-N-hydroxy-

• Inchi： InChI=1S/C10H15NO/c1-3-8-6-5-7-9(4-2)10(8)11-12/h5-7,11-12H,3-4H2,1-2H3
• InChI Key： HLEGRTYBVRRBRY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(CC)C=1NO)C

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 270.7°Cat760mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.581
• PSA: 32.26
• LogP: 2.68550